Cas no 87813-02-3 (3,4-Pyrrolidinedicarbonitrile, 1-(phenylmethyl)-, (3R,4R)-rel-)

• Product name: 3,4-Pyrrolidinedicarbonitrile, 1-(phenylmethyl)-, (3R,4R)-rel-
• CAS No: 87813-02-3
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 4279445
• PubChem ID: 1515317

3,4-Pyrrolidinedicarbonitrile, 1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinedicarbonitrile, 1-(phenylmethyl)-, (3R,4R)-rel-
• Trans-1-benzylpyrrolidine-3,4-dicarbonitrile
• 87813-02-3
• SCHEMBL4641360

• Inchi： InChI=1S/C13H13N3/c14-6-12-9-16(10-13(12)7-15)8-11-4-2-1-3-5-11/h1-5,12-13H,8-10H2/t12-,13-/m0/s1
• InChI Key： XIWMQEMWDVQAEC-STQMWFEESA-N

Computed Properties

• Exact Mass: 211.110947427Da
• Monoisotopic Mass: 211.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: 1